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Get Quote

This technical guide provides a comprehensive overview of N-(1-

phenylethyl)cyclohexanecarboxamide, a molecule of interest in chemical synthesis and

potential drug discovery. This document is intended for researchers, scientists, and drug

development professionals, offering in-depth information on its chemical properties, synthesis,

and characterization.

Core Molecular Attributes

N-(1-phenylethyl)cyclohexanecarboxamide is a substituted amide featuring a

cyclohexanecarboxamide core and a 1-phenylethyl substituent on the nitrogen atom.

Property Value Source
Molecular Formula C15H21NO

Molecular Weight 231.34 g/mol Calculated
CAS Number 61765-19-3
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The structural arrangement of this molecule, combining a rigid cycloalkane with an aromatic
moiety via an amide linkage, makes it a subject of interest for exploring structure-activity
relationships in various biological targets.

Synthesis of N-(1-
phenylethyl)cyclohexanecarboxamide

The synthesis of N-(1-phenylethyl)cyclohexanecarboxamide is typically achieved through
the acylation of (R)-(+)-1-phenylethylamine with an activated form of cyclohexanecarboxylic
acid. Acommon and effective method involves the use of an acyl chloride in the presence of a
base to neutralize the hydrochloric acid byproduct.

Synthetic Workflow

The following diagram illustrates the general workflow for the synthesis of N-(1-
phenylethyl)cyclohexanecarboxamide.
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Reactants

Cyclohexanecarboxylic Acid Thionyl Chloride (SOCI2) (R)-(+)-1-Phenylethylamine Base (e.g., Triethylamine)

‘;{eaction Steps

Acyl Chloride Formation

Cyclohexgnecarbony! chloric

A

Aqueous Workup & Extraction

A

Purification (Chromatography/Recrystallization)

Products
\/

N-(1-phenylethyl)cyclohexanecarboxamide

Click to download full resolution via product page

Caption: Synthetic workflow for N-(1-phenylethyl)cyclohexanecarboxamide.

Detailed Experimental Protocol

This protocol is based on established methods for amide synthesis.
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Materials:

e Cyclohexanecarboxylic acid

e Thionyl chloride (SOCI2)

e (R)-(+)-1-Phenylethylamine

e Triethylamine (EtsN) or Pyridine

¢ Anhydrous dichloromethane (DCM)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution
e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
« Silica gel for column chromatography

o Hexanes and Ethyl Acetate for chromatography
Procedure:

e Formation of Cyclohexanecarbonyl Chloride:

o In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
cyclohexanecarboxylic acid (1.0 eq) in a minimal amount of anhydrous DCM.

o Slowly add thionyl chloride (1.2 eq) to the solution at room temperature.

o Heat the reaction mixture to reflux for 2-3 hours. The reaction progress can be monitored
by the cessation of gas (HCl and SO2) evolution.

o After the reaction is complete, remove the excess thionyl chloride and DCM under
reduced pressure.

e Amidation Reaction:
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o Dissolve the crude cyclohexanecarbonyl chloride in anhydrous DCM.

o In a separate flask, dissolve (R)-(+)-1-phenylethylamine (1.0 eq) and triethylamine (1.5 eq)
in anhydrous DCM.

o Cool the amine solution to 0 °C in an ice bath.

o Slowly add the solution of cyclohexanecarbonyl chloride to the cooled amine solution with

vigorous stirring.

o Allow the reaction mixture to warm to room temperature and stir for an additional 4-6
hours.

e Workup and Extraction:
o Quench the reaction by adding water.

o Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCI, saturated
aqueous NaHCOs solution, and brine.

o Dry the organic layer over anhydrous MgSQOa4 or NazSOa.

o Filter and concentrate the organic layer under reduced pressure to obtain the crude
product.

o Purification:

o Purify the crude product by flash column chromatography on silica gel using a gradient of
ethyl acetate in hexanes as the eluent.

o Alternatively, recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl
acetate/hexanes) can be employed for purification.

Physicochemical Characterization

While specific analytical data for N-(1-phenylethyl)cyclohexanecarboxamide is not readily
available from commercial suppliers, characterization would typically involve the following
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spectroscopic techniques. The expected spectral features are based on the known chemical
structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the
protons of the cyclohexyl ring, the phenylethyl group, and the amide N-H proton. The
aromatic protons of the phenyl group would appear in the downfield region ( 7.2-7.4 ppm).
The methine proton of the phenylethyl group would likely appear as a multiplet, coupled to
the methyl protons and the N-H proton. The protons of the cyclohexyl ring would exhibit
complex multiplets in the upfield region.

e 13C NMR: The carbon NMR spectrum would display distinct signals for the carbonyl carbon
of the amide (& ~175 ppm), the aromatic carbons, and the aliphatic carbons of the cyclohexyl
and phenylethyl moieties.

Infrared (IR) Spectroscopy

The IR spectrum would be characterized by a strong absorption band corresponding to the
C=0 stretching vibration of the amide group, typically in the range of 1630-1680 cm~1. A
notable N-H stretching vibration would also be present around 3300 cm~1.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) would be used to confirm the molecular formula by
providing a highly accurate mass measurement of the molecular ion.

Potential Applications

Derivatives of N-substituted cyclohexanecarboxamides have been explored in various areas of
medicinal chemistry. The structural motifs present in N-(1-
phenylethyl)cyclohexanecarboxamide suggest potential for biological activity. Chiral amines
and their derivatives are important building blocks in the synthesis of neuropharmacological
agents.[1]

Structural Representation

The 2D chemical structure of N-(1-phenylethyl)cyclohexanecarboxamide is depicted below.
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Caption: 2D structure of N-(1-phenylethyl)cyclohexanecarboxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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